Cas no 63838-69-7 (Ethanone, 1-[6-(methoxymethoxy)-5-benzofuranyl]-)

Ethanone, 1-[6-(methoxymethoxy)-5-benzofuranyl]- structure
63838-69-7 structure
Product name:Ethanone, 1-[6-(methoxymethoxy)-5-benzofuranyl]-
CAS No:63838-69-7
MF:C12H12O4
MW:220.22128
CID:1668387
PubChem ID:71380825

Ethanone, 1-[6-(methoxymethoxy)-5-benzofuranyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[6-(methoxymethoxy)-5-benzofuranyl]-
    • 1-[6-(methoxymethoxy)-1-benzofuran-5-yl]ethanone
    • 63838-69-7
    • DTXSID60803317
    • 1-(6-(Methoxymethoxy)benzofuran-5-yl)ethanone
    • 1-[6-(Methoxymethoxy)-1-benzofuran-5-yl]ethan-1-one
    • Inchi: InChI=1S/C12H12O4/c1-8(13)10-5-9-3-4-15-11(9)6-12(10)16-7-14-2/h3-6H,7H2,1-2H3
    • InChI Key: QQXREJFMVOJEEG-UHFFFAOYSA-N
    • SMILES: CC(=O)C1=C(C=C2C(=C1)C=CO2)OCOC

Computed Properties

  • Exact Mass: 220.07356
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • PSA: 48.67

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